Cas no 477872-65-4 (3-(2-Methylbenzyl)sulfanyl-5-(2-thienyl)-4H-1,2,4-triazol-4-ylamine)

• Product Name: 3-(2-Methylbenzyl)sulfanyl-5-(2-thienyl)-4H-1,2,4-triazol-4-ylamine
• CAS No: 477872-65-4
• MF: C₁₄H₁₄N₄S₂
• MW: 302
• MDL: MFCD02186714
• CID: 4652881
• Update Time: 2025-11-06

3-(2-Methylbenzyl)sulfanyl-5-(2-thienyl)-4H-1,2,4-triazol-4-ylamine Chemical and Physical Properties

Names and Identifiers

• 3-[(2-METHYLBENZYL)SULFANYL]-5-(2-THIENYL)-4H-1,2,4-TRIAZOL-4-AMINE
• 3-[(2-METHYLBENZYL)SULFANYL]-5-(2-THIENYL)-4H-1,2,4-TRIAZOL-4-YLAMINE
• 4H-1,2,4-Triazol-4-amine, 3-[[(2-methylphenyl)methyl]thio]-5-(2-thienyl)-
• 3-(2-Methylbenzyl)sulfanyl-5-(2-thienyl)-4H-1,2,4-triazol-4-ylamine

• MDL： MFCD02186714
• Inchi： InChI=1S/C14H14N4S2/c1-10-5-2-3-6-11(10)9-20-14-17-16-13(18(14)15)12-7-4-8-19-12/h2-8H,9,15H2,1H3
• InChI Key： ULPHOGGCHOTKID-UHFFFAOYSA-N
• SMILES： CC1=CC=CC=C1CSC2=NN=C(N2N)C3=CC=CS3

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 543.7±52.0 °C at 760 mmHg
• Flash Point: 282.6±30.7 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

3-(2-Methylbenzyl)sulfanyl-5-(2-thienyl)-4H-1,2,4-triazol-4-ylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(2-Methylbenzyl)sulfanyl-5-(2-thienyl)-4H-1,2,4-triazol-4-ylamine

Comprehensive Overview of 3-(2-Methylbenzyl)sulfanyl-5-(2-thienyl)-4H-1,2,4-triazol-4-ylamine (CAS No. 477872-65-4)

3-(2-Methylbenzyl)sulfanyl-5-(2-thienyl)-4H-1,2,4-triazol-4-ylamine is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. With the CAS number 477872-65-4, this compound belongs to the 1,2,4-triazole family, a class known for its diverse biological activities. The presence of both thienyl and methylbenzyl moieties in its structure enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

Recent studies highlight the growing interest in triazole derivatives for their antimicrobial, antifungal, and anti-inflammatory properties. Researchers are particularly focused on optimizing the synthesis of 3-(2-Methylbenzyl)sulfanyl-5-(2-thienyl)-4H-1,2,4-triazol-4-ylamine to improve yield and purity, which are critical for industrial-scale production. The compound's sulfanyl linkage also offers opportunities for further functionalization, making it a versatile building block in drug discovery.

In the context of green chemistry, there is a rising demand for eco-friendly synthesis routes for heterocyclic compounds. Scientists are exploring catalytic methods and solvent-free reactions to produce CAS 477872-65-4 with minimal environmental impact. This aligns with the global push toward sustainable manufacturing practices, a topic frequently searched in academic and industrial forums.

The pharmacological potential of 3-(2-Methylbenzyl)sulfanyl-5-(2-thienyl)-4H-1,2,4-triazol-4-ylamine is another area of intense investigation. Preliminary data suggest its role as a kinase inhibitor, which could pave the way for novel therapeutics targeting chronic diseases. Additionally, its thienyl-triazole core is being studied for its electronic properties, relevant to materials science and organic electronics.

From a commercial perspective, suppliers of CAS 477872-65-4 emphasize high-purity grades to meet the stringent requirements of research institutions and pharmaceutical companies. Analytical techniques such as HPLC and NMR are routinely employed to verify the compound's identity and purity, ensuring compliance with regulatory standards.

In summary, 3-(2-Methylbenzyl)sulfanyl-5-(2-thienyl)-4H-1,2,4-triazol-4-ylamine represents a promising candidate in multiple scientific domains. Its synthesis, applications, and future prospects continue to be subjects of active research, driven by the need for innovative solutions in healthcare and technology.